1-[1-methyl-3,5-bis(trifluoromethyl)-1H-pyrrol-2-yl]ethan-1-one 1-[1-methyl-3,5-bis(trifluoromethyl)-1H-pyrrol-2-yl]ethan-1-one
Brand Name: Vulcanchem
CAS No.: 1803611-90-6
VCID: VC7059465
InChI: InChI=1S/C9H7F6NO/c1-4(17)7-5(8(10,11)12)3-6(16(7)2)9(13,14)15/h3H,1-2H3
SMILES: CC(=O)C1=C(C=C(N1C)C(F)(F)F)C(F)(F)F
Molecular Formula: C9H7F6NO
Molecular Weight: 259.151

1-[1-methyl-3,5-bis(trifluoromethyl)-1H-pyrrol-2-yl]ethan-1-one

CAS No.: 1803611-90-6

Cat. No.: VC7059465

Molecular Formula: C9H7F6NO

Molecular Weight: 259.151

* For research use only. Not for human or veterinary use.

1-[1-methyl-3,5-bis(trifluoromethyl)-1H-pyrrol-2-yl]ethan-1-one - 1803611-90-6

Specification

CAS No. 1803611-90-6
Molecular Formula C9H7F6NO
Molecular Weight 259.151
IUPAC Name 1-[1-methyl-3,5-bis(trifluoromethyl)pyrrol-2-yl]ethanone
Standard InChI InChI=1S/C9H7F6NO/c1-4(17)7-5(8(10,11)12)3-6(16(7)2)9(13,14)15/h3H,1-2H3
Standard InChI Key WJYNHFYZLZVUDI-UHFFFAOYSA-N
SMILES CC(=O)C1=C(C=C(N1C)C(F)(F)F)C(F)(F)F

Introduction

1-[1-Methyl-3,5-bis(trifluoromethyl)-1H-pyrrol-2-yl]ethan-1-one is a synthetic organic compound that belongs to the pyrrole class, with specific modifications that include a methyl group and two trifluoromethyl groups attached to the pyrrole ring. This compound is used primarily in research and development due to its unique chemical structure and potential applications in various fields, such as pharmaceuticals and materials science.

Molecular Formula and Weight

  • Molecular Formula: C9_{9}H6_{6}F6_{6}NO

  • Molecular Weight: Approximately 261 g/mol

Synthesis Methods

The synthesis of 1-[1-methyl-3,5-bis(trifluoromethyl)-1H-pyrrol-2-yl]ethan-1-one involves several steps, typically starting from pyrrole derivatives. The process may include:

  • Pyrrole Ring Formation: The initial step involves forming the pyrrole ring, often through condensation reactions.

  • Trifluoromethylation: Introduction of trifluoromethyl groups at positions 3 and 5 using appropriate reagents.

  • Methylation: Addition of a methyl group to the nitrogen atom of the pyrrole ring.

  • Ethanone Attachment: Final step involves attaching an ethanone group to the pyrrole ring at position 2.

Potential Applications

  • Pharmaceuticals: Due to its unique structure, this compound may exhibit biological activity, making it a candidate for drug development.

  • Materials Science: The presence of trifluoromethyl groups could provide interesting properties for materials applications.

Hazard Identification

  • Skin Irritation: May cause skin irritation due to the presence of trifluoromethyl groups.

  • Eye Irritation: Potential for serious eye irritation.

  • Respiratory Irritation: May cause respiratory irritation upon inhalation.

Handling Precautions

  • Handle with gloves and protective eyewear.

  • Use in well-ventilated areas to avoid inhalation.

  • Follow proper disposal procedures.

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